Cas no 865137-77-5 (Ethyl 3-(4-amino-2-fluorophenyl)propanoate)

Ethyl 3-(4-amino-2-fluorophenyl)propanoate is a fluorinated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. The presence of both an amino and a fluorine substituent on the phenyl ring enhances its reactivity, making it a versatile building block for constructing complex molecules. The ethyl ester group provides favorable solubility in organic solvents, facilitating further functionalization. This compound is particularly valuable in medicinal chemistry for the development of fluorinated bioactive compounds, where the fluorine atom can improve metabolic stability and binding affinity. Its well-defined structure and high purity ensure consistent performance in synthetic applications.

Ethyl 3-(4-amino-2-fluorophenyl)propanoate structure

865137-77-5 structure

Product Name:Ethyl 3-(4-amino-2-fluorophenyl)propanoate

CAS No:865137-77-5

MF:C₁₁H₁₄FNO₂

MW:211.232766628265

MDL:MFCD22201088

CID:1030174

Update Time:2025-06-06

Ethyl 3-(4-amino-2-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(4-amino-2-fluorophenyl)propanoate
- 3-(4-Amino-2-fluoro-phenyl)-propionic acid ethyl ester
- Ethyl 4-amino-2-fluorobenzenepropanoate (ACI)
- MDL： MFCD22201088
- Inchi： 1S/C11H14FNO2/c1-2-15-11(14)6-4-8-3-5-9(13)7-10(8)12/h3,5,7H,2,4,6,13H2,1H3
- InChI Key： BAYWUAWGVDHBDA-UHFFFAOYSA-N
- SMILES： O=C(CCC1C(F)=CC(N)=CC=1)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5

Ethyl 3-(4-amino-2-fluorophenyl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0324-1g	3-(4-Amino-2-fluoro-phenyl)-propionic acid ethyl ester	865137-77-5	98%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0324-5g	3-(4-Amino-2-fluoro-phenyl)-propionic acid ethyl ester	865137-77-5	98%	5g	33853.85CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0324-500mg	3-(4-Amino-2-fluoro-phenyl)-propionic acid ethyl ester	865137-77-5	98%	500mg	4655.75CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0324-250mg	3-(4-Amino-2-fluoro-phenyl)-propionic acid ethyl ester	865137-77-5	98%	250mg	2756.14CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0324-100mg	3-(4-Amino-2-fluoro-phenyl)-propionic acid ethyl ester	865137-77-5	98%	100mg	1797.85CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0324-50mg	3-(4-Amino-2-fluoro-phenyl)-propionic acid ethyl ester	865137-77-5	98%	50mg	1322.95CNY	2021-05-08
TRC	B441820-5mg	ethyl 3-(4-amino-2-fluorophenyl)propanoate	865137-77-5		5mg	$ 50.00	2022-06-01
TRC	B441820-10mg	ethyl 3-(4-amino-2-fluorophenyl)propanoate	865137-77-5		10mg	$ 70.00	2022-06-01
TRC	B441820-50mg	ethyl 3-(4-amino-2-fluorophenyl)propanoate	865137-77-5		50mg	$ 295.00	2022-06-01
eNovation Chemicals LLC	Y1009254-100mg	3-(4-Amino-2-fluoro-phenyl)-propionic acid ethyl ester	865137-77-5	95%	100mg	$455	2024-07-28

Ethyl 3-(4-amino-2-fluorophenyl)propanoate Production Method

Production Method 1

865137-76-4

865137-77-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium , Water Solvents: Ethanol ; 12 h, rt

Reference

Discovery of Phenylpropanoic Acid Derivatives Containing Polar Functionalities as Potent and Orally Bioavailable G Protein-Coupled Receptor 40 Agonists for the Treatment of Type 2 Diabetes

Mikami, Satoshi; et al, Journal of Medicinal Chemistry, 2012, 55(8), 3756-3776

Production Method 2

656-65-5

865137-77-5

Reaction Conditions

1.1 Reagents: Tri-o-tolylphosphine , Diisopropylethylamine Catalysts: Palladium diacetate Solvents: Dimethylformamide ; 5 h, 110 °C
2.1 Reagents: Hydrogen Catalysts: Palladium , Water Solvents: Ethanol ; 12 h, rt

Reference

Discovery of Phenylpropanoic Acid Derivatives Containing Polar Functionalities as Potent and Orally Bioavailable G Protein-Coupled Receptor 40 Agonists for the Treatment of Type 2 Diabetes

Mikami, Satoshi; et al, Journal of Medicinal Chemistry, 2012, 55(8), 3756-3776